Cas no 112738-68-8 (1-(trifluoromethyl)cyclopropan-1-amine)

• Product Name: 1-(trifluoromethyl)cyclopropan-1-amine
• CAS No: 112738-68-8
• MF: C₄H₆F₃N
• MW: 125.092351436615
• MDL: MFCD09038047
• CID: 129891
• PubChem ID: 11651197
• Update Time: 2025-11-02

1-(trifluoromethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine,1-(trifluoromethyl)-
• 1-(TRIFLUOROMETHYL)CYCLOPROPAN-1-AMINE
• 1-(Trifluoromethyl)cyclopropanamine
• 1-TRIFLUOROMETHYL-1-CYCLOPROPYLAMINE
• Cyclopropanamine, 1-(trifluoromethyl)- (9CI)
• EN300-79761
• AB49503
• 112738-68-8
• MFCD09038047
• SCHEMBL1515656
• DTXSID301294300
• AT14449
• CS-0440969
• BS-12955
• 1-(Trifluoromethyl)-cyclopropanamine hydrochloride
• CYCLOPROPANAMINE, 1-(TRIFLUOROMETHYL)-
• 1-Trifluoromethyl-cyclopropylamine
• A802640
• AKOS006282717
• 1-(trifluoromethyl)cyclopropan-1-amine

• MDL： MFCD09038047
• Inchi： 1S/C4H6F3N/c5-4(6,7)3(8)1-2-3/h1-2,8H2
• InChI Key： FBWOFVFUKXZXKT-UHFFFAOYSA-N
• SMILES： FC(C1(CC1)N)(F)F

Computed Properties

• Exact Mass: 125.04528
• Monoisotopic Mass: 125.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 275.9±20.0 °C at 760 mmHg
• Flash Point: 121.5±15.5 °C
• PSA: 26.02
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(trifluoromethyl)cyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(trifluoromethyl)cyclopropan-1-amine

1-(Trifluoromethyl)cyclopropan-1-amine (CAS No. 112738-68-8): Properties, Applications, and Market Insights

1-(Trifluoromethyl)cyclopropan-1-amine (CAS No. 112738-68-8) is a specialized organic compound featuring a cyclopropane ring substituted with a trifluoromethyl group and an amine functional group. This unique structure imparts distinct chemical properties, making it valuable in pharmaceutical, agrochemical, and material science applications. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, while the cyclopropane ring contributes to its conformational rigidity.

The growing demand for fluorinated compounds in drug discovery has positioned 1-(trifluoromethyl)cyclopropan-1-amine as a key intermediate. Researchers frequently search for "synthesis of trifluoromethyl cyclopropane amines" or "applications of fluorinated cyclopropanes," reflecting its relevance in modern chemistry. Its ability to modulate biological activity makes it a hotspot in the development of small-molecule therapeutics targeting GPCRs and enzymes.

In agrochemicals, 1-(trifluoromethyl)cyclopropan-1-amine derivatives are explored for their potential as crop protection agents. The compound's stability under environmental conditions aligns with the industry's shift toward sustainable chemistry. Queries like "fluorinated amine pesticides" or "cyclopropane-based agrochemicals" highlight its intersection with green chemistry trends.

From a synthetic perspective, the compound is often prepared via cyclopropanation reactions of allylic amines followed by trifluoromethylation. Recent patents emphasize methods to optimize yield and purity, addressing common search terms such as "CAS 112738-68-8 synthesis protocol." Its scalable production is critical for commercial applications, particularly in asymmetric synthesis where enantiopure forms are required.

The material science sector leverages 1-(trifluoromethyl)cyclopropan-1-amine for designing high-performance polymers with enhanced thermal and chemical resistance. Its incorporation into polyimides or epoxy resins improves material properties, resonating with searches for "fluorinated amine monomers." Innovations in electronic coatings and adhesives further expand its utility.

Market analyses indicate a steady CAGR for fluorinated fine chemicals, driven by demand in Asia-Pacific and North America. Suppliers of CAS 112738-68-8 are increasingly focusing on GMP-compliant manufacturing to meet pharmaceutical standards. Regulatory trends favoring halogenated compounds with low ecological impact also bolster its adoption.

In summary, 1-(trifluoromethyl)cyclopropan-1-amine exemplifies the convergence of structural innovation and multidisciplinary applications. Its role in addressing challenges in drug bioavailability and material durability ensures sustained interest across industries, mirrored by evolving search patterns in scientific and commercial databases.